5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile

• IUPAC Name: 5-bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile
• InChI: InChI=1S/C10H11BrN2O/c1-13(4-5-14)10-3-2-9(11)6-8(10)7-12/h2-3,6,14H,4-5H2,1H3
• InChI Key: YYLZAGSWQFUZOD-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=C(C=C(C=C1)Br)C#N
• Molecular Formula: C10H11BrN2O
• Molecular Weight: 255.11 g/mol

Description

5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile is an organic compound that belongs to the class of benzonitriles It is characterized by the presence of a bromine atom at the 5th position, a hydroxyethyl group, and a methylamino group attached to the benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile typically involves the bromination of a suitable precursor followed by the introduction of the hydroxyethyl and methylamino groups. One common method involves the bromination of 2-amino-5-bromobenzonitrile, followed by the reaction with ethylene oxide to introduce the hydroxyethyl group. The final step involves the methylation of the amino group using methyl iodide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, the use of green chemistry principles, such as the use of ionic liquids as solvents, can reduce the environmental impact of the synthesis.

Chemical Reactions Analysis

Types of Reactions

5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom can be substituted with other nucleophiles, such as thiols or amines, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as thiols or amines in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: 5-Bromo-2-[2-carboxyethyl(methyl)amino]benzonitrile.

Reduction: 5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzylamine.

Substitution: 5-Substituted-2-[2-hydroxyethyl(methyl)amino]benzonitrile derivatives.

Scientific Research Applications

5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: It can be used as a probe to study biological processes involving nitrile-containing compounds.

Industry: Used in the synthesis of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile depends on its specific application. In biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The hydroxyethyl and methylamino groups can participate in hydrogen bonding and other interactions, influencing the compound’s activity.

Comparison with Similar Compounds

Similar Compounds

• 5-Bromo-2-[2-hydroxyethyl(amino)]benzonitrile
• 5-Bromo-2-[2-hydroxyethyl(dimethyl)amino]benzonitrile
• 5-Bromo-2-[2-hydroxyethyl(ethyl)amino]benzonitrile

Uniqueness

5-Bromo-2-[2-hydroxyethyl(methyl)amino]benzonitrile is unique due to the specific combination of functional groups, which confer distinct chemical and biological properties. The presence of the bromine atom and the hydroxyethyl group can influence its reactivity and interactions with other molecules, making it a valuable compound for various applications.